N-[(4-fluorophenyl)methoxy]-1-hydroxycyclopropane-1-carboxamide

• IUPAC Name: N-[(4-fluorophenyl)methoxy]-1-hydroxycyclopropane-1-carboxamide
• InChI: InChI=1S/C11H12FNO3/c12-9-3-1-8(2-4-9)7-16-13-10(14)11(15)5-6-11/h1-4,15H,5-7H2,(H,13,14)
• InChI Key: DTXSXMWAILIYOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C(=O)NOCC2=CC=C(C=C2)F)O
• Molecular Formula: C11H12FNO3
• Molecular Weight: 225.22 g/mol

Description

N-[(4-fluorophenyl)methoxy]-1-hydroxycyclopropane-1-carboxamide, also known as 'FMeO-DAA', is a chemical compound that has gained significant attention in scientific research. It belongs to the class of cyclopropane carboxamides and has been found to have potential therapeutic applications.

Mechanism of Action

FMeO-DAA exerts its therapeutic effects by modulating the activity of various biochemical pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators. FMeO-DAA has also been shown to activate the peroxisome proliferator-activated receptor-gamma (PPAR-γ) pathway, which plays a crucial role in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
FMeO-DAA has been found to have significant biochemical and physiological effects in various in vitro and in vivo studies. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). FMeO-DAA has also been found to decrease the expression of COX-2 and inducible nitric oxide synthase (iNOS) enzymes, which are responsible for the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

FMeO-DAA has several advantages for lab experiments. It is a stable and well-characterized compound that can be easily synthesized in high yields and purity. FMeO-DAA has also been found to have low toxicity and high bioavailability. However, the limitations of FMeO-DAA include its high cost and limited availability.

Future Directions

There are several future directions for the scientific research of FMeO-DAA. Further studies are needed to elucidate the exact mechanism of action of FMeO-DAA and its potential use in the treatment of various diseases. The development of more efficient and cost-effective synthesis methods for FMeO-DAA is also needed. Additionally, the pharmacokinetics and pharmacodynamics of FMeO-DAA need to be studied in more detail to determine its optimal dosage and administration route.
Conclusion:
In conclusion, FMeO-DAA is a promising compound that has potential therapeutic applications in various scientific research studies. Its anti-inflammatory, analgesic, and antitumor properties make it a valuable compound for the treatment of various diseases. The synthesis method for FMeO-DAA has been optimized to obtain high yields and purity. Further studies are needed to determine the exact mechanism of action, pharmacokinetics, and pharmacodynamics of FMeO-DAA.

Synthesis Methods

The synthesis of FMeO-DAA involves the reaction between 4-fluoroaniline and 2-chloro-2-oxo-1,3,2-dioxaphospholane. The resulting product is then reacted with cyclopropanecarboxylic acid to obtain FMeO-DAA. The synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

FMeO-DAA has been found to have potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, analgesic, and antitumor properties. FMeO-DAA has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.